Cas no 54063-55-7 (Sulfaclorazole)

• Product Name: Sulfaclorazole
• CAS No: 54063-55-7
• MF: C₁₆H₁₅ClN₄O₂S
• MW: 362.833900690079
• CID: 370111
• PubChem ID: 178141
• Update Time: 2025-07-13

Sulfaclorazole Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[1-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-yl]-
• 4-amino-N-[2-(3-chlorophenyl)-5-methylpyrazol-3-yl]benzenesulfonamide
• SULFACLORAZOLE
• 4-amino-N-[1-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-yl]benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-(1-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-yl)-
• N(sup 1)-(1-(m-Chlorophenyl)-3-methyl-5-pyrazolyl)sulfanilamide
• N1-(1-(3-Chlorphenyl)-3-methyl-5-pyrazolyl)sulfanilamid
• Sulfaclorazole [INN]
• Sulfaclorazolum
• Sulfanilamide, N1-(1-(m-chlorophenyl)-3-methylpyrazol-5-yl)-
• UNII-13HX5F227D
• NS00125567
• 13HX5F227D
• Q27251521
• CHEMBL2104945
• DTXSID50202395
• 54063-55-7
• Sulfaclorazole

• Inchi： 1S/C16H15ClN4O2S/c1-11-9-16(21(19-11)14-4-2-3-12(17)10-14)20-24(22,23)15-7-5-13(18)6-8-15/h2-10,20H,18H2,1H3
• InChI Key： TZSHGYFVCVETTH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=CC(C)=N1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 362.0604246g/mol
• Monoisotopic Mass: 362.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 98.4Ų